Cas no 864909-74-0 (N'-amino-N-pentylguanidine hydrobromide)

• Product Name: N'-amino-N-pentylguanidine hydrobromide
• CAS No: 864909-74-0
• MF: C₆H₁₇BrN₄
• MW: 225.129979848862
• MDL: MFCD18072768
• CID: 5018928
• PubChem ID: 72206845
• Update Time: 2025-07-31

N'-amino-N-pentylguanidine hydrobromide Chemical and Physical Properties

Names and Identifiers

• N-Amino-N'-pentylguanidine hydrobromide
• AMY32003
• N-Pentylhydrazinecarboximidamide hydrobromide
• n-pentyl-hydrazinecarboximidamide hydrobromide
• N'-amino-N-pentylguanidine hydrobromide

• MDL： MFCD18072768
• Inchi： 1S/C6H16N4.BrH/c1-2-3-4-5-9-6(7)10-8;/h2-5,8H2,1H3,(H3,7,9,10);1H
• InChI Key： DPIWCRQBPWBAGP-UHFFFAOYSA-N
• SMILES： Br.N(=C(/N)\NN)/CCCCC

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 99.9
• Topological Polar Surface Area: 76.4

Additional information on N'-amino-N-pentylguanidine hydrobromide

N'-Amino-N-Pentylguanidine Hydrobromide: A Comprehensive Overview

N'-Amino-N-pentylguanidine hydrobromide, also known by its CAS number 864909-74-0, is a chemical compound that has garnered significant attention in recent scientific research due to its unique properties and potential applications. This compound, which belongs to the class of guanidines, is characterized by its molecular structure and functional groups that make it suitable for various chemical and biological applications.

The name N'-amino-N-pentylguanidine hydrobromide itself provides insight into its chemical composition. The "N'-amino" group indicates the presence of an amino substituent on the nitrogen atom, while "N-pentyl" suggests a pentyl chain attached to another nitrogen atom. The "hydrobromide" part signifies that the compound is in its bromide salt form, which is often preferred for stability and solubility in certain solvents.

Recent studies have highlighted the potential of N'-amino-N-pentylguanidine hydrobromide in the field of drug discovery and development. Researchers have explored its role as a potential therapeutic agent in treating various medical conditions, including neurological disorders and infectious diseases. The compound's ability to interact with specific biological targets, such as enzymes and receptors, has made it a subject of interest in pharmacological research.

In terms of synthesis, N'-amino-N-pentylguanidine hydrobromide can be prepared through a variety of chemical reactions, including nucleophilic substitution and condensation reactions. These methods have been optimized to ensure high yields and purity, making it feasible for large-scale production in industries such as pharmaceuticals and agrochemicals.

The physical properties of CAS 864909-74-0 are also worth noting. It has a molecular weight of approximately 231.1 g/mol and exists as a white crystalline solid under standard conditions. Its solubility in water is moderate, which makes it suitable for use in aqueous-based formulations. Additionally, the compound exhibits thermal stability up to certain temperatures, which is advantageous for its storage and transportation.

One of the most promising areas of research involving N'-amino-N-pentylguanidine hydrobromide is its application in antiviral therapies. Studies have shown that this compound possesses potent antiviral activity against several strains of viruses, including influenza A and Zika virus. Its mechanism of action involves inhibiting viral replication by targeting specific proteins essential for viral entry and replication.

Furthermore, the compound has been investigated for its potential role in cancer treatment. Preclinical studies have demonstrated that N'-amino-N-pentylguanidine hydrobromide can induce apoptosis in cancer cells while sparing normal cells, suggesting its potential as a selective anticancer agent. These findings have paved the way for further research into its efficacy and safety profiles in clinical trials.

In conclusion, N'-amino-N-pentylguanidine hydrobromide, with its CAS number 864909-74-0, represents a versatile compound with a wide range of applications across various scientific disciplines. Its unique chemical properties, coupled with recent advancements in research, position it as a promising candidate for future innovations in medicine and beyond.